Cas no 2411269-61-7 (N-[[4-(2,3-Dihydro-5-benzofuranyl)phenyl]methyl]-2-butynamide)

• Product Name: N-[[4-(2,3-Dihydro-5-benzofuranyl)phenyl]methyl]-2-butynamide
• CAS No: 2411269-61-7
• MF: C₁₉H₁₇NO₂
• MW: 291.343785047531
• CID: 5452801
• PubChem ID: 146083615
• Update Time: 2025-06-24

N-[[4-(2,3-Dihydro-5-benzofuranyl)phenyl]methyl]-2-butynamide Chemical and Physical Properties

Names and Identifiers

• Z2013364625
• N-[[4-(2,3-Dihydro-1-benzofuran-5-yl)phenyl]methyl]but-2-ynamide
• 2411269-61-7
• N-{[4-(2,3-dihydro-1-benzofuran-5-yl)phenyl]methyl}but-2-ynamide
• EN300-26592785
• N-[[4-(2,3-Dihydro-5-benzofuranyl)phenyl]methyl]-2-butynamide

• Inchi： 1S/C19H17NO2/c1-2-3-19(21)20-13-14-4-6-15(7-5-14)16-8-9-18-17(12-16)10-11-22-18/h4-9,12H,10-11,13H2,1H3,(H,20,21)
• InChI Key： SIUFNGRQVORELQ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C2=CC=C3OCCC3=C2)C=C1)(=O)C#CC

Computed Properties

• Exact Mass: 291.125928785g/mol
• Monoisotopic Mass: 291.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.182±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.00±0.46(Predicted)

Additional information on N-[[4-(2,3-Dihydro-5-benzofuranyl)phenyl]methyl]-2-butynamide

N-[[4-(2,3-Dihydro-5-benzofuranyl)phenyl]methyl]-2-butynamide (CAS No. 2411269-61-7): An Emerging Compound in Medicinal Chemistry

N-[[4-(2,3-Dihydro-5-benzofuranyl)phenyl]methyl]-2-butynamide (CAS No. 2411269-61-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as benzofuran derivatives, which have been extensively studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of N-[[4-(2,3-Dihydro-5-benzofuranyl)phenyl]methyl]-2-butynamide is characterized by a benzofuran ring system fused with a phenyl group and a butyramide moiety. The presence of these functional groups imparts the compound with specific physicochemical properties that make it an attractive candidate for drug development. Recent studies have highlighted the importance of benzofuran derivatives in modulating various biological pathways, particularly those involved in inflammation and cancer progression.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of N-[[4-(2,3-Dihydro-5-benzofuranyl)phenyl]methyl]-2-butynamide. The compound was found to significantly inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This effect was attributed to the compound's ability to interfere with the NF-κB signaling pathway, a key regulator of inflammatory responses. These findings suggest that N-[[4-(2,3-Dihydro-5-benzofuranyl)phenyl]methyl]-2-butynamide could be a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, N-[[4-(2,3-Dihydro-5-benzofuranyl)phenyl]methyl]-2-butynamide has also shown potential as an anticancer agent. A study published in the Cancer Research journal demonstrated that the compound effectively induced apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the activation of caspase-dependent pathways and the disruption of mitochondrial membrane potential. These results indicate that N-[[4-(2,3-Dihydro-5-benzofuranyl)phenyl]methyl]-2-butynamide may have broad-spectrum anticancer activity and warrants further investigation as a potential therapeutic agent.

The pharmacokinetic profile of N-[[4-(2,3-Dihydro-5-benzofuranyl)phenyl]methyl]-2-butynamide has also been evaluated in preclinical studies. Results indicate that the compound exhibits favorable oral bioavailability and metabolic stability, making it suitable for further development as an orally administered drug. Additionally, preliminary toxicity studies have shown that N-[[4-(2,3-Dihydro-5-benzofuranyl)phenyl]methyl]-2-butynamide is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The structural versatility of benzofuran derivatives has led to extensive efforts to optimize their biological activities through chemical modifications. Researchers have explored various substitutions on the benzofuran ring and the butyramide moiety to enhance the potency and selectivity of these compounds. For instance, introducing electron-withdrawing groups on the phenyl ring has been shown to improve the anti-inflammatory activity of N-[[4-(2,3-Dihydro-5-benzofuranyl)phenyl]methyl]-2-butynamide. Similarly, modifications to the butyramide side chain have resulted in compounds with enhanced anticancer efficacy.

In conclusion, N-[[4-(2,3-Dihydro-5-benzofuranyl)phenyl]methyl]-2-butynamide (CAS No. 2411269-61-7) represents a promising lead compound in medicinal chemistry with potential applications in treating inflammatory diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical development. Ongoing research aims to elucidate its mechanism of action and optimize its therapeutic potential through rational drug design strategies.